N-[(3R*,4S*)-4-isopropyl-1-(methylsulfonyl)-3-pyrrolidinyl]-3-methyl-5-isoxazolecarboxamide

• IUPAC Name: 3-methyl-N-[(3R,4S)-1-methylsulfonyl-4-propan-2-ylpyrrolidin-3-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H21N3O4S/c1-8(2)10-6-16(21(4,18)19)7-11(10)14-13(17)12-5-9(3)15-20-12/h5,8,10-11H,6-7H2,1-4H3,(H,14,17)/t10-,11+/m1/s1
• InChI Key: HPRKLGLGWIHOKH-MNOVXSKESA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2CN(CC2C(C)C)S(=O)(=O)C
• Isomeric SMILES: CC1=NOC(=C1)C(=O)N[C@H]2CN(C[C@@H]2C(C)C)S(=O)(=O)C
• Molecular Formula: C13H21N3O4S
• Molecular Weight: 315.39 g/mol

Description

Compounds with sulfonamide, isoxazole, and pyrrolidine structures have garnered attention in the field of medicinal chemistry due to their diverse biological activities. These activities span from antimicrobial to anticancer properties, highlighting the importance of understanding their synthesis, molecular structure, and properties.

Synthesis Analysis

The synthesis of these compounds often involves reactions between different precursors such as aminoisoxazoles, aryl sulfonic chlorides, and selected amines. Techniques like classical and microwave methods are utilized to enhance reaction efficiencies and yields (Poręba et al., 2015).

Molecular Structure Analysis

The molecular structure is crucial in determining the compound's biological activity. For instance, studies have shown that the hydrogen-bonding arrangements and the conformation of the isoxazole moiety are conserved across different molecules, affecting their interaction with biological targets (Kosutić Hulita et al., 2005).